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Compound of Interest

Compound Name: SphK1&2-IN-1

Cat. No.: B5886274

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SphK1&2-IN-1. The following procedures for

handling, storage, and disposal are designed to ensure a safe laboratory environment.

Chemical and Safety Data
A summary of the known properties and safety information for SphK1&2-IN-1 is presented

below. This information is based on available data for the compound and general knowledge of

similar research chemicals.
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Property Value Source

Synonyms SphK1&2-IN-1 MedChemExpress

CAS Number 1415662-57-5 MedChemExpress

Molecular Formula C₂₃H₂₂FN₅O₂S MedChemExpress

Molecular Weight 467.52 g/mol MedChemExpress

Storage Conditions

Store at -20°C for short-term,

-80°C for long-term. Protect

from light.[1]

MedChemExpress

Purity 99.33% MedChemExpress

Appearance A solid Inferred

Solubility Soluble in DMSO MedChemExpress

Hazard Statements

While specific data is limited,

similar compounds may cause

skin, eye, and respiratory

irritation. Handle as a

potentially hazardous

substance.[2]

Inferred

Precautionary Statements

Avoid contact with skin and

eyes. Do not breathe dust.

Wear protective clothing,

gloves, and eye/face

protection.[3][4]

Inferred

Personal Protective Equipment (PPE) Workflow
Proper use of PPE is the first line of defense against exposure. The following diagram outlines

the recommended PPE workflow when handling SphK1&2-IN-1.
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Personal Protective Equipment (PPE) workflow for handling SphK1&2-IN-1.
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Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of SphK1&2-IN-1 in a laboratory setting.

Preparation and Planning:

Review the Safety Data Sheet (SDS) for SphK1&2-IN-1 before starting any work.[3]

Ensure a certified chemical fume hood is available and functioning correctly.

Prepare all necessary materials, including the compound, solvents, and weighing

equipment, within the designated workspace.

Personal Protective Equipment (PPE):

At a minimum, wear a lab coat, safety glasses with side shields or goggles, and two pairs

of nitrile gloves when handling the solid compound or its solutions.[5][6] For tasks with a

higher risk of aerosol generation, a face shield and respiratory protection may be

necessary.[7]

Weighing and Aliquoting:

Perform all weighing and handling of the solid compound within a chemical fume hood to

minimize inhalation exposure.

Use a dedicated set of spatulas and weighing paper.

Clean the balance and surrounding area with a suitable solvent (e.g., 70% ethanol) after

weighing.

Solution Preparation:

Prepare solutions in the chemical fume hood.

Add solvent to the solid compound slowly to avoid splashing.

Cap vials securely and vortex or sonicate as needed to fully dissolve the compound.
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Experimental Use:

When adding the compound to cell cultures or other experimental systems, do so in a

manner that minimizes the creation of aerosols.

Clearly label all tubes and plates containing SphK1&2-IN-1.

Disposal Plan: Waste Management Protocol
Proper disposal of SphK1&2-IN-1 and contaminated materials is critical to prevent

environmental contamination and ensure a safe workplace.
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Disposal plan for waste contaminated with SphK1&2-IN-1.

Waste Segregation:
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Segregate waste contaminated with SphK1&2-IN-1 from general lab waste.

Solid Waste:

Collect all contaminated solid waste, including gloves, weighing paper, pipette tips, and

empty vials, in a clearly labeled hazardous waste bag or container.[8]

Liquid Waste:

Collect all unused or expired solutions of SphK1&2-IN-1 in a dedicated, sealed, and

clearly labeled hazardous liquid waste container.[9] The container must be compatible with

the solvents used.

Sharps Waste:

Dispose of any contaminated needles, syringes, or other sharps in a designated,

puncture-resistant sharps container.

Decontamination:

Decontaminate all non-disposable equipment and work surfaces that have come into

contact with SphK1&2-IN-1. A suitable solvent, such as 70% ethanol, followed by a

detergent solution, is generally effective.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office.[10] Follow all institutional and local regulations for hazardous

waste disposal. Do not pour any solutions containing SphK1&2-IN-1 down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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